CDK6
  • Abemaciclib
    Abemaciclib
    • Cat. No.:
    • B560072
    • CAS No.:
    • 1231929-97-7
    • Molecular Formula:
    • C27H32F2N8
    • Molecular Weight:
    • 506.6 g/mol
    Description
    Abemaciclib is an antitumor agent and dual inhibitor of cyclin-dependent kinases 4 (CDK4) and 6 (CDK6) that are involved in the cell cycle and promotion of cancer cell growth in case of unregulated activity. On ...
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  • Abemaciclib Mesylate
    Abemaciclib Mesylate
    • Cat. No.:
    • B560073
    • CAS No.:
    • 1231930-82-7
    • Molecular Formula:
    • C28H36F2N8O3S
    • Molecular Weight:
    • 602.7 g/mol
    Description
    Abemaciclib Mesylate is the mesylate salt of abemaciclib, an orally available cyclin-dependent kinase (CDK) inhibitor that targets the cyclin D1-CDK4 and cyclin D3-CDK6 cell cycle pathway, with potential antineo...
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  • Narazaciclib
    Narazaciclib
    • Cat. No.:
    • B609749
    • CAS No.:
    • 1357470-29-1
    • Molecular Formula:
    • C24H27N7O
    • Molecular Weight:
    • 429.5 g/mol
    Description
    Narazaciclib is under investigation in clinical trial NCT06351644 (On 123300 (Narazaciclib) and Dexamethasone in Patients With Relapsed And/or Refractory Multiple Myeloma).
    Narazaciclib is an orally bioavaila...
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  • Palbociclib hydrochloride
    Palbociclib hydrochloride
    • Cat. No.:
    • B1678291
    • CAS No.:
    • 827022-32-2
    • Molecular Formula:
    • C24H30ClN7O2
    • Molecular Weight:
    • 484.0 g/mol
    Description
    PD 0332991 is an orally active, selective inhibitor of the cyclin D kinases Cdk4 (IC50 = 11 nM) and Cdk6 (IC50= 16 nM) with no activity against a panel of 36 additional protein kinases. It has been reported to h...
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  • Palbociclib Isethionate
    Palbociclib Isethionate
    • Cat. No.:
    • B1678292
    • CAS No.:
    • 827022-33-3
    • Molecular Formula:
    • C26H35N7O6S
    • Molecular Weight:
    • 573.7 g/mol
    Description
    Palbociclib Isethionate is the isethionate salt form of palbociclib, an orally available cyclin-dependent kinase (CDK) inhibitor with potential antineoplastic activity. Palbociclib selectively inhibits cyclin-de...
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  • RGB-286147
    RGB-286147
    • Cat. No.:
    • B1679313
    • CAS No.:
    • 784211-09-2
    • Molecular Formula:
    • C23H22Cl2N4O3
    • Molecular Weight:
    • 473.3 g/mol
    Description
    CDK/CRK inhibitor is an inhibitor of cyclin-dependent kinases (CDK) and CDK-related kinases (CRK) with IC50 values ranging from 9-839 nM in vitro. It is selective, exhibiting less than 20% inhibition of 60 non-C...
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  • RGB-286638 free base
    RGB-286638 free base
    • Cat. No.:
    • B1679314
    • CAS No.:
    • 784210-88-4
    • Molecular Formula:
    • C29H35N7O4
    • Molecular Weight:
    • 545.6 g/mol
    Description
    RGB-286638 is a small molecule drug with a maximum clinical trial phase of I and has 1 investigational indication.
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  • Dalpiciclib
    Dalpiciclib
    • Cat. No.:
    • B3323353
    • CAS No.:
    • 1637781-04-4
    • Molecular Formula:
    • C25H30N6O2
    • Molecular Weight:
    • 446.5 g/mol
    Description
    Dalpiciclib is a cyclin-dependent kinase (CDK) inhibitor with potential antineoplastic activity. Upon administration, dalpiciclib selectively inhibits cyclin-dependent kinase 4 (CDK4) and 6 (CDK6). This inhibits...
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  • Cdk7-IN-30
    Cdk7-IN-30
    • Cat. No.:
    • B15579610
    • CAS No.:
    • Molecular Formula:
    • C21H28ClN5O3S
    • Molecular Weight:
    • 466.0 g/mol
    Description
    Cdk7-IN-30 is a useful research compound. Its molecular formula is C21H28ClN5O3S and its molecular weight is 466.0 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Cdk7-IN-30 suitable for man...
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  • Nuak1-IN-2
    Nuak1-IN-2
    • Cat. No.:
    • B15588328
    • CAS No.:
    • Molecular Formula:
    • C24H30N6O
    • Molecular Weight:
    • 418.5 g/mol
    Description
    Nuak1-IN-2 is a useful research compound. Its molecular formula is C24H30N6O and its molecular weight is 418.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Nuak1-IN-2 suitable for many re...
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